Cas no 1086111-20-7 (diethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl})amine)

• Product Name: diethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl})amine
• CAS No: 1086111-20-7
• MF: C₁₅H₂₈BN₃O₂
• MW: 293.212723731995
• MDL: MFCD16660237
• CID: 1039688
• Update Time: 2025-04-20

diethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl})amine Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanamine
• N,N-Diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethamine
• N,N-Diethyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanamine
• N,N-diethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethanamine
• diethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl})amine

• MDL： MFCD16660237
• Inchi： 1S/C15H28BN3O2/c1-7-18(8-2)9-10-19-12-13(11-17-19)16-20-14(3,4)15(5,6)21-16/h11-12H,7-10H2,1-6H3
• InChI Key： GARNNKIWMMXSLF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCN(CC)CC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 293.22700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 39.52000
• LogP: 1.52410

diethyl({2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethyl})amine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides